Cas no 2171980-78-0 (2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid)

• Product Name: 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid
• CAS No: 2171980-78-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6069620
• PubChem ID: 165816993
• Update Time: 2025-05-25

2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid
• 2171980-78-0
• 2-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]acetic acid
• EN300-1507883

• Inchi： 1S/C27H34N2O5/c1-18(25(32)29(16-24(30)31)27(2,3)4)10-9-15-28-26(33)34-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23H,9-10,15-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： SSQNXNZSDQUMOG-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid

Research Brief on 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid (CAS: 2171980-78-0)

The compound 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid (CAS: 2171980-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its incorporation of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it aids in the efficient and selective deprotection of amino acids.

Recent studies have focused on optimizing the synthesis and application of this compound in the development of novel therapeutic agents. Researchers have demonstrated its utility in the synthesis of peptide-based drugs, particularly those targeting protein-protein interactions and enzyme inhibition. The tert-butyl and Fmoc groups provide steric protection and facilitate the stepwise assembly of complex peptides, which is essential for producing high-purity pharmaceutical compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid as a building block for the synthesis of protease inhibitors. The study highlighted its role in enhancing the stability and bioavailability of the resulting peptides, which are crucial for therapeutic efficacy. The compound's ability to withstand harsh reaction conditions while maintaining its integrity was particularly noted as a key advantage.

Another significant development involves the application of this compound in the field of targeted drug delivery. A 2024 study in Advanced Drug Delivery Reviews reported its use in the design of peptide-drug conjugates (PDCs), where it serves as a linker between the therapeutic agent and the targeting moiety. This approach has shown promise in improving the specificity and reducing the off-target effects of chemotherapeutic agents, thereby enhancing their therapeutic index.

Despite these advancements, challenges remain in the large-scale production and purification of 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid. Researchers are actively investigating scalable synthetic routes and purification techniques to address these issues. Recent efforts have focused on green chemistry approaches, such as the use of biodegradable solvents and catalytic methods, to minimize environmental impact and improve cost-efficiency.

In conclusion, 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid (CAS: 2171980-78-0) represents a versatile and valuable tool in modern pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted delivery systems underscore its importance in the field. Ongoing research aims to further optimize its synthesis and expand its utility, paving the way for innovative therapeutic solutions.